Cas no 2229380-86-1 (5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2229380-86-1
• MF: C₁₄H₁₁N₃O₃
• MW: 269.255442857742
• CID: 6183487
• PubChem ID: 165650986
• Update Time: 2025-06-15

5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
• 2229380-86-1
• EN300-1880969

• Inchi： 1S/C14H11N3O3/c18-14(19)12-6-13(20-16-12)11-7-15-17(9-11)8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,18,19)
• InChI Key： LAYVCHBDOQWLKZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=NN(C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 269.08004122g/mol
• Monoisotopic Mass: 269.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.2Ų

Additional information on 5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid

Comprehensive Overview of 5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2229380-86-1)

The compound 5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2229380-86-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a benzyl-substituted pyrazole moiety linked to an oxazole carboxylic acid, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for heterocyclic compounds like 5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid has surged due to their role in developing kinase inhibitors and anti-inflammatory agents. This aligns with the growing focus on precision medicine and targeted therapies, where such compounds are pivotal. The pyrazole-oxazole scaffold is also being explored in crop protection chemicals, addressing the need for sustainable agriculture solutions.

From a synthetic chemistry perspective, the carboxylic acid functional group in this compound offers opportunities for further derivatization, such as amide formation or esterification. This flexibility is crucial for optimizing pharmacokinetic properties in drug candidates. Notably, the benzyl group enhances lipophilicity, which can improve membrane permeability—a key consideration in central nervous system (CNS) drug design.

The compound's CAS number 2229380-86-1 serves as a unique identifier in chemical databases, facilitating literature searches and regulatory compliance. Analytical techniques like HPLC, NMR, and mass spectrometry are typically employed to characterize its purity and structure. As interest in small-molecule therapeutics grows, this compound's relevance in high-throughput screening libraries continues to rise.

Environmental and safety profiles of 5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid are also under scrutiny, reflecting broader industry trends toward green chemistry. Researchers are investigating biodegradable alternatives and energy-efficient synthesis routes for such intermediates. These efforts resonate with the United Nations Sustainable Development Goals (SDGs), particularly those related to responsible consumption and production.

In conclusion, CAS 2229380-86-1 represents a promising building block in medicinal and agricultural chemistry. Its structural features align with current research priorities, including fragment-based drug discovery and covalent inhibitor design. As the scientific community seeks to address global health and food security challenges, compounds like this will likely play an increasingly important role in innovation pipelines.